Cas no 4330-34-1 (Methyl 2-Deoxy-3,5-di-O-p-toluoyl-D-erythro-pentoside)

• Product Name: Methyl 2-Deoxy-3,5-di-O-p-toluoyl-D-erythro-pentoside
• CAS No: 4330-34-1
• MF: C₂₂H₂₄O₆
• MW: 384.422367095947
• MDL: MFCD00171351
• CID: 44946
• PubChem ID: 11090291
• Update Time: 2025-06-26

Methyl 2-Deoxy-3,5-di-O-p-toluoyl-D-erythro-pentoside Chemical and Physical Properties

Names and Identifiers

• Methyl 2-deoxy-3,5-di-O-toluoyl-D-ribofuranoside
• Methyl 2-Deoxy-3,5-di-O-p-toluoyl-D-erythro-pentoside
• 2-hydroxy-2-[(2R,3S)-3-hydroxy-5-methoxy-3-(2-methylbenzoyl)oxolan-2-yl]-1-(2-methylphenyl)ethanone
• Methyl 2-Deoxy-3,5-d
• METHYL 2-DEOXY-3,5-DI-O-P-TOLUOYL-D-ERYTHRO-PENTOSIDE,PALE BROWN OIL
• 1-o-methyl-2-deoxy-3,5-di(p-toluoyl)-erythro-pentafuranose
• 2-deoxy-1-O-methyl-3,5-di-O-p-toluoyl-D-ribofuranose
• methyl 2-deoxy-3,5-di-O-p-toluoyl-D-ribofuranoside
• methyl 2-deoxy-3,5-di-O-(4-methylbenzoyl)-d-erythro-pentofuranoside
• AKOS037650138
• W-202759
• [(2R,3S)-5-methoxy-3-(4-methylbenzoyl)oxyoxolan-2-yl]methyl 4-methylbenzoate
• 4330-34-1
• METHYL 2-DEOXY-3,5-DI-O-P-TOLUOYL-D-*RIB OFURANOSIDE
• SCHEMBL17130387
• SCHEMBL5182023
• (2R,3S)-5-methoxy-2-(((4-methylbenzoyl)oxy)methyl)tetrahydrofuran-3-yl 4-methylbenzoate
• (2R,3S)-5-Methoxy-2-[[(4-methylbenzoyl)oxy]methyl]tetrahydrofuran-3-yl]-4-methylbenzoate
• MTMWQYDEGWXCTH-ABZYKWASSA-N
• CS-14343
• F14173
• MFCD00171351
• [5-methoxy-3-(4-methylbenzoyl)oxyoxolan-2-yl]methyl 4-methylbenzoate

• MDL： MFCD00171351
• Inchi： 1S/C22H24O6/c1-14-4-8-16(9-5-14)21(23)26-13-19-18(12-20(25-3)27-19)28-22(24)17-10-6-15(2)7-11-17/h4-11,18-20H,12-13H2,1-3H3/t18-,19+,20?/m0/s1
• InChI Key： MTMWQYDEGWXCTH-ABZYKWASSA-N
• SMILES： O1C(C[C@@H]([C@H]1COC(C1C=CC(C)=CC=1)=O)OC(C1C=CC(C)=CC=1)=O)OC

Computed Properties

• Exact Mass: 384.15700
• Monoisotopic Mass: 384.15728848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 71.1Ų

Experimental Properties

• Refractive Index: 1.569
• PSA: 93.06000
• LogP: 2.22240

Methyl 2-Deoxy-3,5-di-O-p-toluoyl-D-erythro-pentoside Security Information

• WGK Germany：3
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Methyl 2-Deoxy-3,5-di-O-p-toluoyl-D-erythro-pentoside

Methyl 2-Deoxy-3,5-di-O-p-toluoyl-D-erythro-pentoside: A Comprehensive Overview

Methyl 2-Deoxy-3,5-di-O-p-toluoyl-D-erythro-pentoside, identified by the CAS number 4330-34-1, is a specialized carbohydrate derivative with significant applications in various fields, including pharmaceuticals and food additives. This compound is a methylated derivative of a pentose sugar, specifically D-erythronose, which has been modified through the introduction of p-toluoyl groups at the 3' and 5' positions. The deoxy modification at the 2' position further distinguishes this compound from its natural counterparts, making it a unique entity in the realm of carbohydrate chemistry.

The structural elucidation of Methyl 2-Deoxy-3,5-di-O-p-toluoyl-D-erythro-pentoside has been made possible through advanced analytical techniques such as NMR spectroscopy and mass spectrometry. Recent studies have highlighted the importance of understanding the stereochemistry of this compound, particularly its erythro configuration, which plays a crucial role in its biological activity and chemical reactivity. The presence of the p-toluoyl groups not only enhances the stability of the molecule but also imparts unique physicochemical properties that are advantageous in various industrial applications.

One of the most notable advancements in the study of Methyl 2-Deoxy-3,5-di-O-p-toluoyl-D-erythro-pentoside is its application in drug delivery systems. Researchers have explored its potential as a carrier for hydrophobic drugs due to its ability to form stable complexes with such molecules. This property has been attributed to the hydrophobic nature imparted by the p-toluoyl groups, which facilitate interactions with lipophilic compounds. Furthermore, recent clinical trials have demonstrated its biocompatibility and low toxicity profile, making it a promising candidate for targeted drug delivery systems.

In addition to its pharmaceutical applications, Methyl 2-Deoxy-3,5-di-O-p-toluoyl-D-erythro-pentoside has found utility in the food industry as a stabilizer and texturizing agent. Its ability to form gels under specific conditions has led to its use in food products requiring enhanced texture without compromising on sensory attributes. The compound's stability under varying pH and temperature conditions further underscores its suitability for diverse food applications.

The synthesis of Methyl 2-Deoxy-3,5-di-O-p-toluoyl-D-erythro-pentoside has been optimized through various methodologies over the years. Recent advancements have focused on developing environmentally friendly synthesis routes that minimize waste generation and reduce energy consumption. For instance, researchers have successfully employed enzymatic catalysis to achieve high yields of this compound while maintaining its stereochemical integrity. Such green chemistry approaches align with global efforts to promote sustainable practices in chemical manufacturing.

The biological activity of Methyl 2-Deoxy-3,5-di-O-p-toluoyl-D-erythro-pentoside has been extensively studied in recent years. In vitro assays have revealed its potential as an anti-inflammatory agent, with studies indicating its ability to inhibit pro-inflammatory cytokines such as TNF-alpha and IL6. Additionally, preliminary animal studies have demonstrated its efficacy in reducing oxidative stress markers, suggesting its potential role in combating chronic diseases associated with oxidative damage.

In terms of safety and regulatory compliance, Methyl 2-Deoxy-3,5-di-O-p-toluoyl-D erythro pentoside has undergone rigorous testing to ensure it meets international standards for use in pharmaceuticals and food products. Regulatory bodies such as the FDA and EFSA have evaluated its safety profile based on acute and chronic toxicity studies, concluding that it poses minimal risk when used within recommended limits.

The environmental impact of manufacturing processes involving Methyl 2 Deoxy 3 5 di O p toluoyl D erythro pentoside has also come under scrutiny in recent years. Efforts are being made to develop recycling strategies for by-products generated during synthesis to minimize waste disposal issues. Moreover, life cycle assessments (LCAs) are being conducted to evaluate the overall environmental footprint of this compound's production chain.

In conclusion, Methyl 2 Deoxy 3 5 di O p toluoyl D erythro pentoside (CAS No:4330 341) stands out as a versatile compound with wide-ranging applications across multiple industries. Its unique chemical structure endows it with properties that make it invaluable in drug delivery systems and food additives alike. As research continues to uncover new potentials for this compound, it is poised to play an increasingly significant role in both scientific advancements and industrial innovations.